Cas no 66145-39-9 (1-(4-Methoxyphenoxy)-2-propanamine)

• Product Name: 1-(4-Methoxyphenoxy)-2-propanamine
• CAS No: 66145-39-9
• MF: C₁₀H₁₅NO₂
• MW: 181.231602907181
• MDL: MFCD07801175
• CID: 1073187
• PubChem ID: 6484652
• Update Time: 2025-04-20

1-(4-Methoxyphenoxy)-2-propanamine Chemical and Physical Properties

Names and Identifiers

• 2-(4-Methoxy-phenoxy)-1-methyl-ethylamine
• 2-Propanamine, 1-(4-methoxyphenoxy)-
• CS-0459339
• HMS1704E21
• AKOS000302478
• LS-09262
• [2-(4-methoxyphenoxy)-1-methylethyl]amine
• 1-(4-Methoxyphenoxy)-2-propanamine
• 89763-83-7
• STK873759
• SY286685
• 66145-39-9
• ALBB-027084
• 1-(4-methoxyphenoxy)propan-2-amine
• AKOS016046559
• 2-(2-AMINOPROPYL)-4-METHOXYPHENOL>95%
• SCHEMBL8682210
• AB90941
• MFCD07801175

• MDL： MFCD07801175
• Inchi： 1S/C10H15NO2/c1-8(11)7-13-10-5-3-9(12-2)4-6-10/h3-6,8H,7,11H2,1-2H3
• InChI Key： FCFNBPVBEYMDKC-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)OC)CC(C)N

Computed Properties

• Exact Mass: 181.110278721g/mol
• Monoisotopic Mass: 181.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 44.5Ų

1-(4-Methoxyphenoxy)-2-propanamine Security Information

• HazardClass：IRRITANT